Lanthanum(III) oxide
Overview
Description
Lanthanum(III) oxide, also known as lanthana, is used as a precursor to LAMOX fast ion conductors and superconductors . It is also used in the manufacturing of optical glasses, piezoelectric and thermoelectric material . It is a white solid that is insoluble in water, but dissolves in acidic solutions .
Synthesis Analysis
Lanthanum oxide nanoparticles can be synthesized using a sol–gel technique . This involves using micro-sized La2O3 powders, 20% nitric acid, and high-molecular weight polyethylene glycol (PEG) as raw materials . The synthesized La2O3 nanoparticles are then calcined at various temperatures in air .Molecular Structure Analysis
Lanthanum(III) oxide has a molecular formula of La2O3 . At low temperatures, it has an A-M2O3 hexagonal crystal structure . The La3+ metal atoms are surrounded by a 7 coordinate group of O2− atoms . At high temperatures, lanthanum oxide converts to a C-M2O3 cubic crystal structure .Chemical Reactions Analysis
Lanthanum reacts slowly with cold water, and quickly with hot water, forming lanthanum(III) hydroxide, La(OH)3, and hydrogen gas (H2) .Physical And Chemical Properties Analysis
Lanthanum(III) oxide is a white solid that is insoluble in water, but dissolves in acidic solutions . It absorbs moisture from air, converting to lanthanum hydroxide . It has p-type semiconducting properties and a band gap of approximately 5.8 eV .Scientific Research Applications
Nanotechnology
Lanthanum(III) oxide has been used in the synthesis of nanoparticles and nanosheets . The properties of these nano-materials differ from those in bulk form, making them useful in various scientific fields .
Catalysis
Lanthanum(III) oxide is used as a catalyst in the synthesis of diphenyl sulfides and selenides . It’s also used in other catalytic processes due to its unique 4f-shell electrons .
Optical Applications
This compound is used in the manufacturing of optical glasses . Its unique properties make it suitable for use in various optical applications .
Electronics
Lanthanum(III) oxide is used as a precursor to LAMOX fast ion conductors and superconductors . It’s also used in the production of dielectric and conductive ceramics .
Thermoelectric Materials
Lanthanum(III) oxide is used in the production of thermoelectric materials . These materials convert temperature differences into electric voltage and vice versa.
X-ray Imaging
Lanthanum(III) oxide is used in X-ray imaging intensifying screens . It enhances the brightness of the image, improving the quality of the X-ray.
Thermal Barrier Coatings
Lanthanum(III) oxide can be used to prepare thermal-barrier coatings with a high thermal expansion coefficient and low thermal conductivity . This makes it suitable for applications that require protection from high temperatures.
Phosphors
Lanthanum(III) oxide is used in the production of light-emitting phosphors . These materials emit light when exposed to radiation, making them useful in various display technologies.
Future Directions
Lanthanum(III) oxide has received increasing attention due to its extensive use in various fields . Future research directions include the development of La-based adsorbents for phosphate removal and recovery . More pilot-scale studies involving La-based adsorbents should be conducted to evaluate the feasibility of practical application and understand the effects of continuous flow operation on phosphate removal and recovery efficiency .
properties
IUPAC Name |
lanthanum(3+);oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2La.3O/q2*+3;3*-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRELNEQAGSRDBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[La+3].[La+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
La2O3 | |
Record name | lanthanum(III) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lanthanum(III)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.809 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid; Pellets or Large Crystals, White solid; Insoluble in water; [Merck Index] Soluble in acids; [Hawley] | |
Record name | Lanthanum oxide (La2O3) | |
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Record name | Lanthanum oxide | |
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URL | https://haz-map.com/Agents/2131 | |
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Product Name |
Lanthanum(III) oxide | |
CAS RN |
1312-81-8 | |
Record name | Lanthanum oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001312818 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lanthanum oxide (La2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lanthanum oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.819 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Lanthanum oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | LANTHANUM OXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4QI5EL790W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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